molecular formula C19H22N2O5S B248334 (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone

Cat. No. B248334
M. Wt: 390.5 g/mol
InChI Key: HAZZCBHLTKKWHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was initially developed as an antidepressant, but due to its stimulant properties, it has been used recreationally as a party drug. However, the focus of

Mechanism of Action

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone acts as a stimulant by increasing the release of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in arousal, alertness, and mood elevation.
Biochemical and Physiological Effects:
(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone has been shown to have both acute and long-term effects on the brain and body. In the short term, it can cause increased heart rate, blood pressure, and body temperature. It can also cause insomnia, anxiety, and agitation. Long-term use of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone has been associated with neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone has been used in laboratory experiments to study its effects on the central nervous system. Its ability to stimulate neurotransmitter release and inhibit reuptake makes it a useful tool for studying the mechanisms of neurotransmission. However, its potential for neurotoxicity and cognitive impairment limits its use in certain types of experiments.

Future Directions

There are several areas of research that could benefit from further investigation into the effects of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone. These include:
1. The potential use of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone as a treatment for depression and other psychiatric disorders.
2. The development of safer and more effective stimulants based on the structure of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone.
3. The investigation of the long-term effects of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone on the brain and body.
4. The use of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone as a tool for studying the mechanisms of neurotransmission in the brain.
Conclusion:
In conclusion, (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone is a synthetic compound that has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. Its ability to stimulate neurotransmitter release and inhibit reuptake makes it a useful tool for studying the mechanisms of neurotransmission. However, its potential for neurotoxicity and cognitive impairment limits its use in certain types of experiments. Further research is needed to fully understand the effects of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone on the brain and body and to develop safer and more effective stimulants based on its structure.

Synthesis Methods

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone can be synthesized by reacting 1-benzylpiperazine with 3,5-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with benzenesulfonyl chloride to obtain the final compound.

Scientific Research Applications

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. Researchers have investigated the effects of (4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone on the central nervous system and its potential use as a treatment for depression, anxiety, and other psychiatric disorders.

properties

Product Name

(4-Benzenesulfonyl-piperazin-1-yl)-(3,5-dimethoxy-phenyl)-methanone

Molecular Formula

C19H22N2O5S

Molecular Weight

390.5 g/mol

IUPAC Name

[4-(benzenesulfonyl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone

InChI

InChI=1S/C19H22N2O5S/c1-25-16-12-15(13-17(14-16)26-2)19(22)20-8-10-21(11-9-20)27(23,24)18-6-4-3-5-7-18/h3-7,12-14H,8-11H2,1-2H3

InChI Key

HAZZCBHLTKKWHC-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)OC

Canonical SMILES

COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.